Cas no 16256-14-7 (2-amino-2-methylpropanethioamide)

• Product Name: 2-amino-2-methylpropanethioamide
• CAS No: 16256-14-7
• MF: C₄H₁₀N₂S
• MW: 118.200599193573
• MDL: MFCD19204298
• CID: 2780643
• PubChem ID: 54594980
• Update Time: 2025-06-11

2-amino-2-methylpropanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methylpropanethioamide
• 2-amino-2-methyl-thiopropionamide;Propanethioamide,2-amino-2-methyl;2-amino-2-methyl-thiopropanamide;
• AKOS006341052
• 16256-14-7
• EN300-84678
• CS-0273078
• DTXSID60712415

• MDL： MFCD19204298
• Inchi： 1S/C4H10N2S/c1-4(2,6)3(5)7/h6H2,1-2H3,(H2,5,7)
• InChI Key： OKWBDIKRPSGJLJ-UHFFFAOYSA-N
• SMILES： S=C(C(C)(C)N)N

Computed Properties

• Exact Mass: 118.05600
• Monoisotopic Mass: 118.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 88.67000
• LogP: 1.43080

Additional information on 2-amino-2-methylpropanethioamide

Professional Introduction to 2-amino-2-methylpropanethioamide (CAS No. 16256-14-7)

2-amino-2-methylpropanethioamide, with the chemical formula CAS No. 16256-14-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, often referred to as isobutylthiourea or N-isobutylthiourea, has garnered considerable attention due to its versatile applications in drug development and synthetic organic chemistry. Its unique structural features, including a thiourea moiety and a branched alkyl group, make it a valuable intermediate in the synthesis of various bioactive molecules.

The thiourea functional group in 2-amino-2-methylpropanethioamide plays a crucial role in its reactivity and utility. Thioureas are well-known for their ability to participate in nucleophilic substitution reactions, making them indispensable in the formation of carbon-carbon bonds. This property has been exploited in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. Recent studies have highlighted the use of thioureas as catalysts or reagents in asymmetric synthesis, further expanding their importance in medicinal chemistry.

In the realm of drug discovery, 2-amino-2-methylpropanethioamide has been utilized as a building block for more complex molecules. Its structural motif is found in several pharmacologically active agents, where the isobutyl side chain contributes to the overall physicochemical properties of the drug candidates. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to modify the isobutyl group allows for fine-tuning of pharmacokinetic profiles, enhancing drug efficacy and reducing side effects.

Recent advancements in computational chemistry have also shed light on the role of 2-amino-2-methylpropanethioamide in molecular design. Quantum mechanical calculations have revealed that the thiourea moiety can stabilize reactive intermediates through hydrogen bonding and lone pair interactions. This insight has led to the development of novel synthetic strategies that leverage these interactions to improve reaction yields and selectivity. Such methodologies are particularly valuable in multi-step syntheses where maintaining functional group integrity is paramount.

The compound's significance extends beyond its role as a synthetic intermediate. It has been explored as a precursor in the preparation of chiral auxiliaries, which are essential tools in asymmetric synthesis. Chiral auxiliaries facilitate the creation of enantiomerically pure compounds, which are often required for therapeutic applications due to their improved biological activity. The thiourea based auxiliaries derived from 2-amino-2-methylpropanethioamide have shown promise in facilitating enantioselective reactions, thereby contributing to the development of more effective drugs.

In addition to its synthetic applications, 2-amino-2-methylpropanethioamide has been studied for its potential biological activities. While not typically used as a therapeutic agent itself, it serves as a scaffold for designing molecules with specific pharmacological properties. For example, modifications of its isobutyl group have led to compounds with antimicrobial and anti-inflammatory effects. These findings underscore the compound's versatility and highlight its importance in drug discovery efforts.

The use of 2-amino-2-methylpropanethioamide in medicinal chemistry is also supported by its favorable chemical properties. It exhibits good solubility in both polar and non-polar solvents, making it adaptable to various synthetic conditions. This solubility profile facilitates its incorporation into diverse reaction protocols, enhancing its utility as an intermediate. Furthermore, its stability under standard laboratory conditions ensures consistent performance across multiple synthetic steps.

As research continues to evolve, new applications for 2-amino-2-methylpropanethioamide are likely to emerge. The growing interest in green chemistry principles has prompted investigations into more sustainable synthetic routes that utilize this compound as a key intermediate. Such efforts aim to minimize waste and reduce energy consumption while maintaining high yields and purity standards. The adaptability of 2-amino-2-methylpropanethioamide makes it an ideal candidate for these sustainable approaches.

The compound's role in drug development is further reinforced by its presence in several patents and published literature. These documents highlight its use in synthesizing novel therapeutic agents targeting various diseases. The thiourea moiety's reactivity and the isobutyl group's structural contributions are consistently emphasized as key factors enabling successful drug design. This body of work demonstrates the compound's enduring relevance and continued impact on pharmaceutical innovation.

In conclusion, 2-amino-2-methylpropanethioamide (CAS No. 16256-14-7) is a multifaceted compound with significant applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it a valuable intermediate for synthesizing complex bioactive molecules, including kinase inhibitors and chiral auxiliaries. The thiourea functional group and isobutyl side chain contribute to its versatility, enabling diverse synthetic strategies and biological applications. As research advances, this compound will undoubtedly continue to play a crucial role in drug discovery and development.